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Compound of Interest

Compound Name: JIB-04

Cat. No.: B1684303

For researchers, scientists, and drug development professionals utilizing JIB-04, a pan-
selective Jumoniji histone demethylase inhibitor, adherence to proper disposal procedures is
essential for maintaining laboratory safety and environmental protection. While JIB-04 is not
classified as a hazardous substance according to the Globally Harmonized System (GHS),
responsible chemical management dictates that it should not be disposed of in the common
waste stream or sanitary sewer system.[1] This guide provides a comprehensive overview of
the recommended disposal protocols for JIB-04, ensuring the safety of laboratory personnel
and minimizing environmental impact.

Key Chemical and Physical Properties of JIB-04

A summary of the essential quantitative data for JIB-04 is presented below, offering a quick
reference for handling and storage.
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Property Value

5-Chloro-2-[(E)-2-[phenyl(pyridin-2-
yl)methylidene]hydrazin-1-yl]pyridine

Chemical Name

Synonyms JHDM Inhibitor VII, NSC 693627
Molecular Formula C17H13CIN4

Molecular Weight 308.76 g/mol

CAS Number 199596-05-9

Purity >98%

Solubility Soluble to 100 mM in DMSO
Storage Temperature Store at +4°C

Step-by-Step Disposal Procedure for JIB-04

Even in the absence of a specific hazardous classification, JIB-04 and its containers should be
managed as chemical waste. This precautionary approach aligns with standard laboratory
safety practices.

1. Personal Protective Equipment (PPE): While the Safety Data Sheet (SDS) for JIB-04
indicates that no special measures are required for handling, it is best practice to always wear
standard laboratory PPE when handling any chemical. This includes:

« Nitrile gloves

o Safety glasses or goggles
e Alab coat

2. Waste Segregation:

e Solid Waste: Collect any unused or expired solid JIB-04, as well as any materials
contaminated with the compound (e.g., weighing paper, pipette tips, contaminated gloves), in
a designated and clearly labeled chemical waste container.
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e Liquid Waste: Solutions containing JIB-04 should be collected in a separate, sealed, and
clearly labeled liquid chemical waste container. Do not pour solutions of JIB-04 down the
drain.[1]

3. Container Labeling: All waste containers must be accurately and clearly labeled with the
following information:

e The words "Chemical Waste"

e The full chemical name: "JIB-04 (5-Chloro-2-[(E)-2-[phenyl(pyridin-2-
yl)methylidene]hydrazin-1-yl]pyridine)"

e The concentration of JIB-04 in the solution (for liquid waste)
e Any other solvents present in the liquid waste
e The date the waste was first added to the container

4. Storage of Chemical Waste: Store the sealed and labeled chemical waste containers in a
designated, well-ventilated, and secure area, away from incompatible materials, until they are
collected by the institution's environmental health and safety (EHS) department or a licensed
chemical waste disposal contractor.

5. Institutional Procedures: Familiarize yourself with and adhere to your institution's specific
guidelines for chemical waste disposal. Contact your EHS department for any questions
regarding waste collection schedules and procedures.

JIB-04 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of JIB-04.
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Caption: Logical workflow for the proper disposal of JIB-04.

By following these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of JIB-04, fostering a culture of safety and compliance
within the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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